Cas no 1155847-43-0 (4-Chloro-3-fluoropicolinonitrile)

• Product Name: 4-Chloro-3-fluoropicolinonitrile
• CAS No: 1155847-43-0
• MF: C₆H₂ClFN₂
• MW: 156.54488325119
• MDL: MFCD18802619
• CID: 1085963
• PubChem ID: 59529765
• Update Time: 2025-04-20

4-Chloro-3-fluoropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-fluoropicolinonitrile
• 4-chloro-3-fluoropyridine-2-carbonitrile
• 1155847-43-0
• MBJZPNGVCQEXGA-UHFFFAOYSA-N
• DTXSID101274564
• 2-Pyridinecarbonitrile, 4-chloro-3-fluoro-
• AKOS022184888
• SCHEMBL3095407
• DB-090628
• 4-Chloro-3-fluoro-2-pyridinecarbonitrile
• AT25607

• MDL： MFCD18802619
• Inchi： 1S/C6H2ClFN2/c7-4-1-2-10-5(3-9)6(4)8/h1-2H
• InChI Key： MBJZPNGVCQEXGA-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C#N)C=1F

Computed Properties

• Exact Mass: 155.9890539g/mol
• Monoisotopic Mass: 155.9890539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 217.8±35.0 ºC (760 Torr),
• Flash Point: 85.5±25.9 ºC,
• Solubility: Very slightly soluble (0.55 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines